Cas no 451485-70-4 ((Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine)

• Product Name: (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine
• CAS No: 451485-70-4
• MDL: MFCD02082405
• CID: 4651855
• Update Time: 2025-08-04

(Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine

• MDL： MFCD02082405

Experimental Properties

• Melting Point: 67-69°C

(Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine Security Information

• Hazardous Material Identification：

Additional information on (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine

Recent Advances in the Study of (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine (CAS: 451485-70-4)

In recent years, the compound (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine (CAS: 451485-70-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical relevance.

The synthesis of (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for further biological testing and have laid the groundwork for scalable manufacturing processes.

One of the most promising aspects of this compound is its potential as a modulator of key biological pathways. Preliminary studies have demonstrated that (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine exhibits inhibitory effects on specific enzymes involved in inflammatory and proliferative processes. For instance, recent in vitro assays have shown that the compound can effectively suppress the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. These findings suggest that the molecule may have applications in the treatment of chronic inflammatory diseases and certain types of cancer.

In addition to its anti-inflammatory properties, (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine has also been investigated for its potential as an antimicrobial agent. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's ability to disrupt microbial cell membranes and inhibit essential metabolic pathways has made it a candidate for the development of novel antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Despite these encouraging results, challenges remain in the development of (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. Recent research has focused on optimizing the compound's formulation to enhance its stability and delivery, with promising results from nanoparticle-based delivery systems. These advancements could pave the way for more effective and safer therapeutic applications.

In conclusion, (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine (CAS: 451485-70-4) represents a promising candidate for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial treatments. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, bringing it closer to clinical translation. The continued exploration of this compound underscores its potential to address unmet medical needs and contribute to the advancement of chemical biology and pharmaceutical sciences.